Cas no 2171668-33-8 (3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid)

• Product Name: 3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid
• CAS No: 2171668-33-8
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 6362713
• PubChem ID: 165535924
• Update Time: 2025-05-21

3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid
• EN300-1510812
• 3-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]hexanoic acid
• 2171668-33-8

• Inchi： 1S/C26H30N2O7/c1-3-9-16(14-22(29)30)27-24(31)23(25(32)34-4-2)28-26(33)35-15-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h5-8,10-13,16,21,23H,3-4,9,14-15H2,1-2H3,(H,27,31)(H,28,33)(H,29,30)
• InChI Key： ROVZQNMXFQEPNO-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)OCC)C(NC(CC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 131Ų

Additional information on 3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid

Compound CAS No. 2171668-33-8: A Comprehensive Overview

The compound with CAS No. 2171668-33-8, known as 3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its intricate structure, which includes a hexanoic acid backbone, an ethyl carboxy group, and a fluorenylmethoxycarbonyl (Fmoc) amino group. The combination of these functional groups makes it a versatile molecule with unique properties.

Recent studies have highlighted the importance of such compounds in the field of biotechnology and pharmaceuticals. The Fmoc group, in particular, is widely used as a protecting group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. This makes the compound an ideal candidate for use in the synthesis of bioactive molecules and drug delivery systems.

The structure of 3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid also suggests potential applications in materials science. The presence of the ethyl carboxy group introduces hydrophobicity, while the Fmoc amino group adds functionality, making it suitable for use in the development of advanced materials such as polymers and coatings with tailored properties.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitution, esterification, and amide bond formation. The use of Fmoc protection during the synthesis ensures high yields and purity, which are critical for applications in sensitive fields like pharmaceuticals.

Recent research has also explored the use of similar compounds in the development of bio-inspired materials. By mimicking natural structures and functionalities, these compounds can be used to create materials with self-healing properties, adaptive behavior, and enhanced durability. The unique combination of functional groups in this compound makes it a promising candidate for such applications.

In conclusion, CAS No. 2171668-33-8, or 3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid, represents a versatile and multifunctional compound with wide-ranging applications across various scientific disciplines. Its structure, stability, and reactivity make it an invaluable tool in modern chemistry and materials science.